Cas no 1189956-85-1 (N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-nitrobenzamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-nitrobenzamide hydrochloride
• CAS No: 1189956-85-1
• MF: C₂₀H₁₉ClN₄O₃S
• MW: 430.907861948013
• CID: 6348976
• PubChem ID: 44827118
• Update Time: 2025-07-19

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-nitrobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-nitrobenzamide hydrochloride
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-nitrobenzamide;hydrochloride
• 1189956-85-1
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride
• AKOS026681182
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-nitrobenzamide hydrochloride
• F2093-0652

• Inchi： 1S/C20H18N4O3S.ClH/c25-19(15-6-8-16(9-7-15)24(26)27)22-20-21-17-10-11-23(13-18(17)28-20)12-14-4-2-1-3-5-14;/h1-9H,10-13H2,(H,21,22,25);1H
• InChI Key： VBDGJHBBMBUVLI-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC(C2C=CC(=CC=2)[N+](=O)[O-])=O)=NC2=C1CN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 430.0866393g/mol
• Monoisotopic Mass: 430.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-4-nitrobenzamide hydrochloride

Introduction to N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride (CAS No. 1189956-85-1)

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride (CAS No. 1189956-85-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of thiazolo[5,4-c]pyridine derivatives and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₂₀H₁₈N₄O₃S·HCl, and it has a molecular weight of 420.89 g/mol.

The structure of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride is notable for its thiazole and pyridine rings fused together, which confer it with specific chemical properties and biological activities. The presence of the nitro group on the benzamide moiety adds to its reactivity and potential therapeutic applications. The hydrochloride salt form enhances its solubility in aqueous media, making it more suitable for pharmaceutical formulations.

In recent years, research on thiazolo[5,4-c]pyridine derivatives has expanded significantly due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and anti-viral applications. Specifically, N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride has been studied for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

A key aspect of the pharmacological profile of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride is its ability to modulate cellular signaling pathways involved in inflammation. Research has shown that this compound can interfere with the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. By inhibiting NF-κB activation, this compound can reduce the expression of genes associated with inflammation.

Beyond its anti-inflammatory properties, preclinical studies have also explored the potential of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride as an anti-cancer agent. In vitro experiments have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. Additionally, it has shown selective cytotoxicity towards cancer cells while sparing normal cells.

The mechanism of action of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride involves multiple pathways. One proposed mechanism is its ability to generate reactive oxygen species (ROS), which can cause oxidative stress and DNA damage in cancer cells. Another mechanism involves the inhibition of angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways.

In terms of clinical development, while N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}-4-nitrobenzamide hydrochloride is still in the preclinical stage for most applications, several studies have laid the groundwork for future clinical trials. These studies have focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

The safety profile of N-{5-benzyl-4H,5H,6H,7H-1，3thiazolo[5，4-c]pyridin－2－yl}－4－nitrobenzamide hydrochloride is another critical aspect being investigated. Preclinical toxicity studies have shown that this compound has a favorable safety margin when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

In conclusion,N-{5-benzyl－4Ｈ，５Ｈ，６Ｈ，７Ｈ－１，３thiazolo［５，４－ｃ］pyridin－２－yl}－４－nitrobenzamide hydrochloride(CAS No. 1189956－8５－１) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms and optimize its properties,N-{５－benzyl－４Ｈ，５Ｈ，６Ｈ，７Ｈ－１，３thiazolo［５，４－ｃ］pyridin－２－yl}－４－nitrobenzamide hydrochloride holds significant potential to contribute to advancements in medicinal chemistry and pharmaceutical science.